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Compound of Interest

Compound Name:
3-(4-Bromophenyl)-2-methyl-1-

propene

CAS No.: 83558-89-8

Cat. No.: B1288627

Get Quote

Executive Summary
This technical guide details the analytical characterization and quantification of 3-(4-
Bromophenyl)-2-methyl-1-propene (also known as 1-bromo-4-(2-methylallyl)benzene). This

compound is a critical intermediate in organic synthesis, particularly serving as an electrophile

in palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Heck) due to the labile

C-Br bond.

Accurate quantification is essential for two primary scenarios:

Assay/Purity Analysis: Determining the quality of the starting material prior to synthesis.

Trace Impurity Monitoring: Detecting unreacted residues in Final Pharmaceutical Ingredients

(FPI), where aryl halides must be controlled to ppm levels to satisfy ICH Q3A/Q3B and M7

guidelines.
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Understanding the analyte's properties drives the method selection.

Property Description

Chemical Name 3-(4-Bromophenyl)-2-methyl-1-propene

CAS Number 83558-89-8

Molecular Formula C₁₀H₁₁Br

Molecular Weight 211.10 g/mol

Structure p-Substituted aryl bromide with a methallyl tail.

Solubility

Hydrophobic (LogP ~4.1). Soluble in Acetonitrile

(MeCN), Methanol (MeOH), Hexane. Insoluble

in water.

Chromophore

UV Active (Benzene ring conjugated with weak

hyperconjugation from the allylic system).

approx. 220–254 nm.

Volatility Semi-volatile; suitable for GC-MS.

Analytical Strategy Workflow
The following decision matrix illustrates the selection of the appropriate analytical technique

based on the detection limit requirements.

Sample Type Required Sensitivity?

Raw Material (>98%)High Level

Residue in Drug (<0.1%)

Trace Level

Method A: RP-HPLC-UV
(Robustness & Assay)

Method B: GC-MS
(Specificity & LOD)

Purity % / Assay

ppm Level Clearance

Click to download full resolution via product page

Figure 1: Decision matrix for selecting between HPLC and GC-MS based on the analytical

threshold required.
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Protocol A: High-Performance Liquid
Chromatography (HPLC-UV)
Application: Routine assay, purity checks, and reaction monitoring. Rationale: The hydrophobic

nature of the methallyl group and the bromine atom makes Reverse Phase (RP)

chromatography on a C18 column the most stable and reproducible method.

Instrument Configuration
System: HPLC with PDA/UV Detector (e.g., Agilent 1260/1290 or Waters Alliance).

Column: Agilent ZORBAX Eclipse Plus C18 (4.6 x 100 mm, 3.5 µm) or equivalent.

Why: End-capped C18 prevents peak tailing caused by interaction with silanols, ensuring

sharp peaks for the neutral aryl halide.

Detector Wavelength: 220 nm (primary), 254 nm (secondary confirmation).

Mobile Phase Preparation
Solvent A: 0.1% Formic Acid in Water (Milli-Q grade).

Solvent B: Acetonitrile (HPLC Grade).

Gradient Method
Time (min)

% Solvent A
(Water)

% Solvent B
(MeCN)

Flow Rate (mL/min)

0.00 60 40 1.0

8.00 10 90 1.0

10.00 10 90 1.0

10.10 60 40 1.0

14.00 60 40 1.0

Sample Preparation
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Stock Solution: Weigh 10 mg of reference standard into a 10 mL volumetric flask. Dissolve in

100% Acetonitrile. (Conc: 1000 ppm).

Working Standard: Dilute Stock 1:10 with Mobile Phase (Initial ratio 60:40 Water:MeCN) to

prevent solvent mismatch peaks.

Filtration: Filter through a 0.22 µm PTFE syringe filter before injection.

Critical Control Point: Ensure the sample solvent matches the initial mobile phase strength to

avoid "solvent effect" peak broadening.

Protocol B: Gas Chromatography-Mass
Spectrometry (GC-MS)
Application: Trace quantification (ppm levels) in complex matrices or final drug substances.

Rationale: GC-MS provides superior sensitivity and specificity compared to HPLC-UV. The

molecular ion and specific bromine isotopic pattern provide definitive identification.

Instrument Configuration
System: GC-MS (Single Quadrupole or Triple Quad).

Column: DB-5ms or HP-5ms (30 m × 0.25 mm × 0.25 µm).

Why: A 5% phenyl-methylpolysiloxane phase is standard for non-polar to mid-polar

aromatics.

Carrier Gas: Helium @ 1.0 mL/min (Constant Flow).

Inlet: Splitless mode (for trace analysis) @ 250°C.

Temperature Program
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Stage Rate (°C/min) Temperature (°C) Hold Time (min)

Initial - 50 1.0

Ramp 1 20 200 0.0

Ramp 2 10 280 3.0

Total Time 19.5 min

MS Detection Parameters (SIM Mode)
For quantification, use Selected Ion Monitoring (SIM) to maximize sensitivity.

Target Ion (Quant):m/z 210 and 212 (Molecular Ion doublet due to

and

).

Qualifier Ions:

m/z 131 (Loss of Br, formation of methyl-allyl-phenyl cation).

m/z 91 (Tropylium ion, characteristic of benzyl fragments).

Dwell Time: 100 ms per ion.

Method Validation Criteria (Self-Validating System)
To ensure the method is trustworthy (E-E-A-T), perform the following system suitability tests:

Isotopic Ratio Check: The abundance ratio of m/z 210 to 212 must be approximately 1:1

(natural abundance of Br isotopes). Deviation >10% indicates interference.

Signal-to-Noise (S/N): For the Limit of Quantification (LOQ), S/N must be >10.

Synthesis & Impurity Context (Mechanistic Insight)
Why do we analyze this? This molecule is typically used in Suzuki-Miyaura coupling.
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Reaction: 3-(4-Bromophenyl)-2-methyl-1-propene + Aryl Boronic Acid

Biaryl Product.

Impurity Fate: If the reaction is incomplete, the starting material (the bromide) remains.

Genotoxicity Risk: While aryl halides are less reactive than alkyl halides, they are still flagged

for control in pharmaceutical intermediates. The GC-MS method above serves as a "Limit

Test" to prove the material has been purged below safety thresholds (typically <20 ppm

depending on daily dose).

3-(4-Bromophenyl)-
2-methyl-1-propene

(Analyte)

Coupled Biaryl
(Drug Substance)

Suzuki Coupling

Residual Bromide
(Must be < ppm)

Incomplete Conversion

Aryl Boronic Acid

Pd(0) Catalyst

Click to download full resolution via product page

Figure 2: The fate of the analyte in synthesis, highlighting the necessity for trace quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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